N-{3-[(phenylacetyl)amino]phenyl}thiophene-2-carboxamide

• IUPAC Name: N-[3-[(2-phenylacetyl)amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H16N2O2S/c22-18(12-14-6-2-1-3-7-14)20-15-8-4-9-16(13-15)21-19(23)17-10-5-11-24-17/h1-11,13H,12H2,(H,20,22)(H,21,23)
• InChI Key: HUQQLZHUXJNKMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C19H16N2O2S
• Molecular Weight: 336.4 g/mol

Description

N-{3-[(phenylacetyl)amino]phenyl}thiophene-2-carboxamide is a compound that belongs to the class of thiophene derivatives. Thiophene is a five-membered heterocyclic compound containing a sulfur atom. Thiophene derivatives are known for their diverse biological activities and applications in various fields such as medicinal chemistry, material science, and industrial chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{3-[(phenylacetyl)amino]phenyl}thiophene-2-carboxamide can be achieved through several methods. One common approach involves the condensation of 3-aminophenylthiophene-2-carboxamide with phenylacetyl chloride under basic conditions. The reaction typically requires a solvent such as dichloromethane and a base like triethylamine to facilitate the formation of the amide bond .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions such as temperature, pressure, and solvent choice can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

N-{3-[(phenylacetyl)amino]phenyl}thiophene-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The amide group can be reduced to an amine under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used for oxidation reactions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Electrophilic reagents such as bromine or chlorinating agents can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Halogenated thiophene derivatives.

Scientific Research Applications

N-{3-[(phenylacetyl)amino]phenyl}thiophene-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of organic semiconductors and materials for electronic devices

Mechanism of Action

The mechanism of action of N-{3-[(phenylacetyl)amino]phenyl}thiophene-2-carboxamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

Suprofen: A nonsteroidal anti-inflammatory drug with a 2-substituted thiophene framework.

Articaine: A dental anesthetic with a 2,3,4-trisubstituent thiophene structure.

Uniqueness

N-{3-[(phenylacetyl)amino]phenyl}thiophene-2-carboxamide is unique due to its specific substitution pattern and the presence of both phenylacetyl and thiophene moieties.